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Compound of Interest

Compound Name: Glyphosate-d2-1

Cat. No.: B12395753 Get Quote

For researchers, scientists, and professionals in drug development, the Certificate of Analysis

(CoA) is a critical document that guarantees the identity, purity, and quality of a reference

standard. This guide provides an in-depth explanation of a typical CoA for Glyphosate-d2-1, a

deuterated internal standard essential for the accurate quantification of glyphosate in various

matrices. Understanding the data and methodologies presented in the CoA is paramount for

ensuring the validity of analytical results.

Quantitative Data Summary
The following table summarizes the key quantitative data typically found on a Certificate of

Analysis for Glyphosate-d2-1. This structured format allows for a clear and concise overview

of the product's specifications.
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Parameter Specification Method

Chemical Formula C₃H₆D₂NO₅P -

Molecular Weight 171.1 g/mol Mass Spectrometry

Purity ≥98% qNMR

Isotopic Enrichment ≥99 atom % D Mass Spectrometry

Chemical Identity Conforms to structure ¹H NMR, ¹³C NMR, MS

Appearance White to off-white solid Visual Inspection

Solubility Soluble in Water Visual Inspection

Residual Solvents Conforms to ICH Q3C GC-MS

Storage Condition -20°C -

Experimental Protocols
The analytical methods referenced in the CoA are based on rigorous and validated

experimental protocols. Below are detailed methodologies for the key experiments performed

to certify the quality of Glyphosate-d2-1.

Purity Determination by Quantitative NMR (qNMR)
Quantitative Nuclear Magnetic Resonance (qNMR) is an absolute quantification method used

to determine the purity of a substance without the need for a specific reference standard of the

same compound.

Methodology:

Sample Preparation: A precisely weighed amount of Glyphosate-d2-1 (approximately 10

mg) and a certified internal standard of known purity (e.g., maleic acid) are dissolved in a

known volume of a suitable deuterated solvent (e.g., D₂O).

NMR Data Acquisition: The ¹H NMR spectrum is acquired on a calibrated spectrometer (e.g.,

500 MHz). Key acquisition parameters are optimized for quantitative accuracy, including a
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long relaxation delay (D1) of at least 5 times the longest T1 relaxation time of the signals of

interest to ensure full magnetization recovery. A 90° pulse angle is used.

Data Processing: The acquired Free Induction Decay (FID) is processed with minimal

manipulation. A line broadening of 0.3 Hz is typically applied. The spectrum is carefully

phased and baseline corrected.

Quantification: The purity of Glyphosate-d2-1 is calculated by comparing the integral of a

well-resolved signal from the analyte with the integral of a signal from the internal standard,

taking into account the number of protons giving rise to each signal and the molecular

weights and weighed amounts of the analyte and the internal standard.[1][2][3][4]

Isotopic Enrichment Analysis by Mass Spectrometry
(LC-MS/MS)
Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is employed to determine the

isotopic enrichment of the deuterated compound.

Methodology:

Sample Preparation: A dilute solution of Glyphosate-d2-1 is prepared in a suitable solvent

(e.g., water with 0.1% formic acid).

Chromatographic Separation: The sample is injected into an LC system equipped with a

suitable column (e.g., a HILIC column) to separate the analyte from any potential

interferences.

Mass Spectrometric Analysis: The mass spectrometer is operated in a full scan mode to

observe the mass distribution of the molecular ion. The relative intensities of the ion

corresponding to Glyphosate-d2-1 and any ions corresponding to lower deuteration levels

(d0, d1) are measured.

Calculation of Isotopic Enrichment: The atom percent deuterium is calculated from the

relative abundances of the different isotopic species.

Identity Confirmation by NMR and Mass Spectrometry
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The chemical identity of Glyphosate-d2-1 is confirmed by comparing the obtained spectra with

the expected spectra for the deuterated structure.

¹H NMR: The proton NMR spectrum is used to confirm the presence and integration of the

non-deuterated protons and the absence of a signal at the position of deuteration.

¹³C NMR: The carbon-13 NMR spectrum confirms the carbon skeleton of the molecule.

Mass Spectrometry: High-resolution mass spectrometry provides an accurate mass

measurement of the molecular ion, which should be consistent with the calculated exact

mass of Glyphosate-d2-1.

Residual Solvent Analysis by Gas Chromatography-
Mass Spectrometry (GC-MS)
This method is used to identify and quantify any residual solvents from the synthesis and

purification processes.[5][6][7][8][9]

Methodology:

Sample Preparation: A known amount of Glyphosate-d2-1 is dissolved in a suitable solvent

(e.g., water) in a headspace vial.

Headspace Sampling: The vial is heated to a specific temperature to allow volatile residual

solvents to partition into the headspace. A sample of the headspace gas is then injected into

the GC-MS system.

GC Separation: The injected sample is separated on a capillary column with a suitable

stationary phase.

MS Detection and Quantification: The mass spectrometer is used to identify the eluted

solvents based on their mass spectra. Quantification is performed by comparing the peak

areas to those of a calibrated standard containing known amounts of the potential residual

solvents.

Visualizing the Certificate of Analysis Workflow
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The generation of a Certificate of Analysis is a multi-step process that ensures the quality and

reliability of the certified reference material. The following diagram illustrates the typical

workflow.
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Workflow for the Generation of a Certificate of Analysis.

This in-depth guide provides the necessary technical information for researchers and scientists

to fully understand and utilize the Certificate of Analysis for Glyphosate-d2-1, ensuring the

integrity and accuracy of their analytical work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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